Cas no 1805283-96-8 (5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine)

5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine is a versatile pyridine derivative featuring reactive bromomethyl and difluoromethyl groups, along with dihydroxy substituents, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromomethyl group facilitates further functionalization through nucleophilic substitution, while the difluoromethyl moiety enhances metabolic stability and bioavailability in drug design. The presence of hydroxyl groups at the 3- and 4-positions offers additional sites for modification or coordination. This compound is particularly useful in the development of fluorinated heterocycles, agrochemicals, and bioactive molecules, where precise structural control is critical. Its well-defined reactivity profile ensures consistent performance in complex synthetic pathways.

5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine structure

1805283-96-8 structure

Product Name:5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine

CAS No:1805283-96-8

MF:C₇H₆BrF₂NO₂

MW:254.028848171234

CID:4917662

Update Time:2025-07-25

5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine
- Inchi： 1S/C7H6BrF2NO2/c8-1-3-2-11-4(7(9)10)6(13)5(3)12/h2,7,13H,1H2,(H,11,12)
- InChI Key： OVIUWMBGLDUWBT-UHFFFAOYSA-N
- SMILES： BrCC1=CNC(C(F)F)=C(C1=O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 299
XLogP3: 1.2
Topological Polar Surface Area: 49.3

5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024004618-250mg	5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine	1805283-96-8	97%	250mg	$686.80	2022-04-01
Alichem	A024004618-500mg	5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine	1805283-96-8	97%	500mg	$1,019.20	2022-04-01
Alichem	A024004618-1g	5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine	1805283-96-8	97%	1g	$1,797.60	2022-04-01

5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine Related Literature

1. Alt-proteins: A promising future
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine

Recent Advances in the Study of 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine (CAS: 1805283-96-8)

The compound 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine (CAS: 1805283-96-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine with high yield and purity. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic bromination to optimize the production process. The compound's structural complexity, particularly the presence of difluoromethyl and bromomethyl groups, has been a focal point in these synthetic efforts.

In terms of biological activity, preliminary investigations suggest that 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate key signaling molecules, making it a potential candidate for the development of anti-inflammatory agents. Further research is underway to elucidate its mechanism of action and evaluate its efficacy in animal models.

Additionally, the compound's potential applications in oncology have been explored. Recent findings indicate that 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine may interfere with cancer cell proliferation by targeting specific metabolic pathways. These findings are particularly relevant given the growing interest in small-molecule inhibitors for cancer therapy. However, further studies are needed to assess its safety profile and therapeutic window.

In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-3,4-dihydroxypyridine represents a promising scaffold for drug discovery, with potential applications in inflammation and oncology. Continued research efforts are essential to fully unlock its therapeutic potential and address the challenges associated with its synthesis and biological evaluation.